2-(7-Azaspiro[3.5]nonan-1-yl)isoindoline-1,3-dione

• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol
• IUPAC Name: 2-(7-azaspiro[3.5]nonan-3-yl)isoindole-1,3-dione
• InChI: InChI=1S/C16H18N2O2/c19-14-11-3-1-2-4-12(11)15(20)18(14)13-5-6-16(13)7-9-17-10-8-16/h1-4,13,17H,5-10H2
• InChI Key: JMWSRPMBFSGUKK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1N3C(=O)C4=CC=CC=C4C3=O)CCNCC2

Description

2-(7-Azaspiro[3.5]nonan-1-yl)isoindoline-1,3-dione is a heterocyclic compound characterized by an isoindoline nucleus and a spiro-fused azaspiro[3.5]nonane ring system.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(7-Azaspiro[3.5]nonan-1-yl)isoindoline-1,3-dione typically involves the condensation of an aromatic primary amine with a maleic anhydride derivative, leading to the formation of the isoindoline-1,3-dione scaffold . This reaction is often carried out under solventless conditions to adhere to green chemistry principles . Additionally, transition-metal-catalyzed reactions and organocatalytic methods have been employed to construct these complex heterocyclic structures .

Industrial Production Methods

Industrial production of this compound may involve large-scale condensation reactions using automated reactors to ensure consistency and efficiency. The use of green chemistry techniques, such as solventless reactions and recyclable catalysts, is emphasized to minimize environmental impact .

Chemical Reactions Analysis

Types of Reactions

2-(7-Azaspiro[3.5]nonan-1-yl)isoindoline-1,3-dione undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can yield reduced forms of the compound with altered functional groups.

Substitution: Nucleophilic substitution reactions can introduce different substituents onto the isoindoline ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles like amines and alcohols. Reaction conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions include various substituted isoindoline-1,3-dione derivatives, which can exhibit different biological and chemical properties depending on the nature of the substituents .

Scientific Research Applications

2-(7-Azaspiro[3

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a ligand for dopamine receptors, suggesting applications in neuropharmacology.

Medicine: Explored for its potential therapeutic effects, including antipsychotic and anti-Alzheimer’s disease activities.

Industry: Utilized in the production of polymer additives, colorants, and dyes.

Mechanism of Action

The mechanism by which 2-(7-Azaspiro[3.5]nonan-1-yl)isoindoline-1,3-dione exerts its effects involves its interaction with specific molecular targets. For instance, it has been shown to modulate the dopamine receptor D2, which plays a crucial role in the central nervous system . The compound’s ability to inhibit β-amyloid protein aggregation indicates its potential in treating neurodegenerative diseases like Alzheimer’s .

Comparison with Similar Compounds

Similar Compounds

• 3-(5-(4-((7-Azaspiro[3.5]nonan-2-yl)oxy)piperidin-1-yl)-1-oxoisoindolin-2-yl)piperidine-2,6-dione
• (7-Azaspiro[3.5]nonan-2-yl)methanol hydrochloride
• 7-Oxa-1-azaspiro[3.5]nonan-2-one

Uniqueness

2-(7-Azaspiro[3.5]nonan-1-yl)isoindoline-1,3-dione stands out due to its unique spiro-fused ring system, which imparts distinct chemical reactivity and biological activity. Its ability to interact with dopamine receptors and inhibit β-amyloid aggregation sets it apart from other similar compounds, making it a promising candidate for therapeutic applications .